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Cat. No.: B189542 Get Quote

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a wide array of approved pharmaceuticals and biologically

active compounds.[1][2] Its rigid, bicyclic aromatic system provides a versatile framework for

interacting with biological targets. The strategic functionalization of the quinoline ring is a key

tactic in drug discovery, allowing for the fine-tuning of a molecule's steric, electronic, and

pharmacokinetic properties.

This guide focuses on 3-Bromo-8-nitroquinoline, a doubly activated quinoline derivative. The

presence of a bromine atom at the 3-position and a nitro group at the 8-position creates a

molecule with unique and highly valuable chemical characteristics. The bromine atom serves

as a versatile synthetic handle for carbon-carbon and carbon-heteroatom bond formation, most

notably through transition-metal-catalyzed cross-coupling reactions.[1] Simultaneously, the

potent electron-withdrawing nitro group modulates the electronic properties of the entire ring

system, influencing its reactivity and potential biological interactions. This technical guide

provides a comprehensive analysis of the physical and chemical properties of 3-Bromo-8-
nitroquinoline, offering insights into its characterization, reactivity, and application for

researchers in organic synthesis and drug development.

Part 1: Molecular Structure and Physicochemical
Properties
The foundational step in utilizing any chemical building block is a thorough understanding of its

intrinsic properties. These characteristics dictate everything from storage and handling to
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reaction conditions and analytical methods.

Molecular Identity
3-Bromo-8-nitroquinoline possesses a molecular formula of C₉H₅BrN₂O₂.[3] Its structure

consists of a quinoline core with a bromine atom substituted at the C3 position and a nitro

group at the C8 position.
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Initiation

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR)

Conclusion

Sample of
3-Bromo-8-nitroquinoline

Acquire Mass Spectrum
(e.g., ESI, EI)

Parallel Analysis

Acquire ¹H and ¹³C NMR Spectra
in Deuterated Solvent (e.g., CDCl₃)

Parallel Analysis

Analyze Data:
1. Molecular Ion (M⁺)

2. Isotopic Pattern (Br)
(M⁺ & [M+2]⁺ at ~1:1 ratio)

Result: Confirm Molecular Weight
& Elemental Composition (Br presence)

Unambiguous Structural
Elucidation

Correlate Results

Analyze Data:
1. ¹H: Chemical shifts, coupling

patterns, & integration
2. ¹³C: Number of unique carbons

Result: Confirm Carbon-Hydrogen
Framework & Substitution Pattern

Correlate Results
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C-C & C-N Coupling Nitro Group Reduction Nucleophilic Aromatic Substitution

3-Bromo-8-nitroquinoline

Suzuki Coupling
(Pd catalyst, R-B(OH)₂)

at C3-Br bond

Buchwald-Hartwig Amination
(Pd catalyst, R₂NH)

at C3-Br bond

Reduction
(e.g., SnCl₂, H₂, Pd/C)

at C8-NO₂ group

SNAr
(Strong Nucleophile, Nu⁻)

at C3-Br bond
(activated by NO₂ group)

3-Aryl/Alkyl-8-nitroquinoline 3-Amino-8-nitroquinoline 3-Bromo-8-aminoquinoline 3-Nu-8-nitroquinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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